Cas no 2172593-79-0 (4-1-(hydroxymethyl)-3,3-dimethylcyclobutylpiperidin-4-ol)

• Product Name: 4-1-(hydroxymethyl)-3,3-dimethylcyclobutylpiperidin-4-ol
• CAS No: 2172593-79-0
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5944915
• PubChem ID: 165598564
• Update Time: 2025-05-25

4-1-(hydroxymethyl)-3,3-dimethylcyclobutylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-1-(hydroxymethyl)-3,3-dimethylcyclobutylpiperidin-4-ol
• EN300-1642648
• 2172593-79-0
• 4-[1-(hydroxymethyl)-3,3-dimethylcyclobutyl]piperidin-4-ol

• Inchi： 1S/C12H23NO2/c1-10(2)7-11(8-10,9-14)12(15)3-5-13-6-4-12/h13-15H,3-9H2,1-2H3
• InChI Key： TUTYQTQJATXNMQ-UHFFFAOYSA-N
• SMILES： OC1(CCNCC1)C1(CO)CC(C)(C)C1

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.5Ų

Additional information on 4-1-(hydroxymethyl)-3,3-dimethylcyclobutylpiperidin-4-ol

Comprehensive Overview of 4-1-(hydroxymethyl)-3,3-dimethylcyclobutylpiperidin-4-ol (CAS No. 2172593-79-0)

The compound 4-1-(hydroxymethyl)-3,3-dimethylcyclobutylpiperidin-4-ol (CAS No. 2172593-79-0) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its distinct cyclobutyl and piperidin-4-ol moieties make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a building block for novel therapeutics, especially in the fields of central nervous system (CNS) disorders and anti-inflammatory agents.

One of the key features of 4-1-(hydroxymethyl)-3,3-dimethylcyclobutylpiperidin-4-ol is its hydroxymethyl group, which enhances its solubility and bioavailability. This property is critical for optimizing drug formulations, a topic frequently searched by professionals in pharmacokinetics and drug delivery systems. The compound's 3,3-dimethylcyclobutyl ring also contributes to its stability, making it a subject of interest in medicinal chemistry discussions.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. 4-1-(hydroxymethyl)-3,3-dimethylcyclobutylpiperidin-4-ol aligns with this trend, as its modular structure allows for targeted modifications. This adaptability is particularly relevant to researchers investigating GPCR-targeted drugs or enzyme inhibitors, which are hot topics in biopharmaceutical forums.

The synthesis of CAS No. 2172593-79-0 involves sophisticated organic chemistry techniques, including ring-closing metathesis and stereoselective hydroxylation. These methods are often discussed in academic circles, especially among those focusing on asymmetric synthesis. The compound's chirality further underscores its potential for creating enantiomerically pure drugs, a priority in modern pharmaceutical manufacturing.

From an industrial perspective, 4-1-(hydroxymethyl)-3,3-dimethylcyclobutylpiperidin-4-ol is gaining traction as a high-value intermediate. Its applications extend to agrochemicals and material science, where its rigid cyclic structure improves product performance. Companies specializing in custom synthesis frequently highlight such compounds to address growing needs in R&D outsourcing.

Environmental and safety considerations are also paramount when working with CAS No. 2172593-79-0. While not classified as hazardous, its handling requires adherence to green chemistry principles, a trending topic in sustainable development initiatives. Researchers are actively exploring catalytic processes to minimize waste during its production, aligning with global ESG (Environmental, Social, and Governance) standards.

In conclusion, 4-1-(hydroxymethyl)-3,3-dimethylcyclobutylpiperidin-4-ol represents a versatile compound with broad implications across multiple scientific disciplines. Its unique architecture and functional groups position it as a valuable asset in drug discovery, material innovation, and sustainable chemistry. As the scientific community continues to unravel its potential, this molecule is poised to play a pivotal role in addressing some of today's most pressing healthcare and technological challenges.